
Heptamethyldisilazane (CAS 920-68-3): A
Technical Guide to its Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptamethyldisilazane

Cat. No.: B1583767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptamethyldisilazane, also known as N,N-Bis(trimethylsilyl)methylamine, is a versatile

organosilicon compound with the CAS number 920-68-3. This technical guide provides an in-

depth overview of its core research applications, focusing on its role as a powerful silylating

agent in organic synthesis, particularly in the development of pharmaceutical intermediates.

The document details its physicochemical properties, experimental protocols for its use, and its

applications in analytical chemistry.

Physicochemical Properties of
Heptamethyldisilazane
Heptamethyldisilazane is a colorless to almost colorless clear liquid.[1] Its key physical and

chemical properties are summarized in the table below, providing essential data for its

handling, storage, and application in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1583767?utm_src=pdf-interest
https://www.benchchem.com/product/b1583767?utm_src=pdf-body
https://www.benchchem.com/product/b1583767?utm_src=pdf-body
https://www.benchchem.com/product/b1583767?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0439806.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 920-68-3

Molecular Formula C₇H₂₁NSi₂

Molecular Weight 175.42 g/mol

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 144-147 °C [2][1]

Density 0.799 - 0.80 g/mL at 20 °C [2]

Refractive Index n20/D 1.421 [2][1]

Flash Point 27 °C [2][1]

Water Solubility Decomposes [2]

Synonyms

N,N-

Bis(trimethylsilyl)methylamine,

HPMDS

Core Research Applications
The primary application of Heptamethyldisilazane in a research context is as a silylating

agent. Silylation is a chemical process that introduces a silyl group, in this case, a trimethylsilyl

(TMS) group, onto a molecule. This process is crucial for several reasons in organic synthesis

and analysis.

Protecting Group in Organic Synthesis
In multi-step organic synthesis, it is often necessary to protect certain functional groups from

reacting under specific conditions. Heptamethyldisilazane is an effective agent for the

protection of active hydrogen-containing groups such as hydroxyls (-OH), amines (-NH₂), and

carboxylic acids (-COOH).[3][4] By converting these reactive groups into less reactive silyl

ethers, silyl amines, or silyl esters, chemists can perform reactions on other parts of the

molecule without unintended side reactions.[3][4]
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The silylation reaction with Heptamethyldisilazane offers a clean reaction profile, with the only

byproduct being the volatile methylamine gas, which is easily removed from the reaction

mixture. This simplifies the purification process and often leads to higher yields of the desired

product.

Applications in Drug Development and Pharmaceutical
Intermediate Synthesis
Heptamethyldisilazane plays a significant role in the synthesis of pharmaceutical

intermediates, particularly in the production of β-lactam antibiotics. The N-H group in the β-

lactam ring can be protected using a bis(silyl)methyl group derived from

Heptamethyldisilazane. This protection allows for further chemical modifications on the

molecule. Subsequently, the protecting group can be selectively cleaved to yield the desired N-

H azetidin-2-one, a core structure in many antibiotics.

Derivatizing Agent in Analytical Chemistry (GC-MS)
In gas chromatography-mass spectrometry (GC-MS), it is essential that the analytes are

sufficiently volatile and thermally stable. Many compounds, especially those containing polar

functional groups, are not suitable for direct GC-MS analysis. Heptamethyldisilazane is used

as a derivatizing agent to increase the volatility of these compounds. By replacing active

hydrogens with trimethylsilyl groups, the polarity of the molecule is reduced, and its volatility is

increased, enabling its analysis by GC-MS. This technique is widely used in metabolomics and

other fields for the analysis of amino acids, sugars, and fatty acids.[5]

Surface Modification and Materials Science
Heptamethyldisilazane is utilized to modify the surfaces of materials, rendering them

hydrophobic.[6] This is particularly useful in the electronics industry for treating semiconductor

surfaces to improve the adhesion of photoresists.[4] It also serves as a precursor in the

synthesis of silicon-based polymers and in the formulation of protective coatings that offer

resistance to moisture and chemicals.[6]

Experimental Protocols
General Protocol for Silylation of Alcohols
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This protocol describes a general procedure for the protection of a primary alcohol using

Heptamethyldisilazane.

Materials:

Alcohol substrate

Heptamethyldisilazane (HPMDS)

Anhydrous solvent (e.g., toluene, dichloromethane)

Inert gas (e.g., Nitrogen or Argon)

Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer)

Purification supplies (e.g., silica gel for column chromatography, solvents for elution)

Procedure:

Preparation: A clean, dry round-bottom flask equipped with a magnetic stir bar is charged

with the alcohol substrate.

Inert Atmosphere: The flask is flushed with an inert gas to remove air and moisture.

Solvent Addition: An appropriate volume of anhydrous solvent is added to dissolve the

alcohol.

Reagent Addition: Heptamethyldisilazane (typically 1.1 to 1.5 equivalents per hydroxyl

group) is added to the stirred solution via a syringe.

Reaction: The reaction mixture is stirred at room temperature or heated to reflux, depending

on the reactivity of the alcohol. The progress of the reaction is monitored by a suitable

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The

reaction is complete when the starting material is no longer detectable.

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent

is removed under reduced pressure. The residue is then typically partitioned between an
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organic solvent (e.g., ethyl acetate) and water. The organic layer is washed with brine, dried

over an anhydrous drying agent (e.g., sodium sulfate), and filtered.

Purification: The crude product is purified by a suitable method, most commonly flash column

chromatography on silica gel, to yield the pure silyl ether.[7]

General Protocol for GC-MS Derivatization
This protocol provides a general guideline for the derivatization of a sample for GC-MS

analysis.

Materials:

Dried sample containing the analyte(s)

Heptamethyldisilazane (or a commercially available derivatization mixture containing it)

Anhydrous pyridine or other suitable solvent

GC vial with a screw cap and septum

Procedure:

Sample Preparation: The sample must be completely dry, as Heptamethyldisilazane is

sensitive to moisture. Lyophilization or drying under a stream of nitrogen is recommended.

Reagent Addition: To the dried sample in a GC vial, add a solution of

Heptamethyldisilazane in a suitable solvent (e.g., pyridine). The volume and concentration

will depend on the nature and amount of the analyte.

Reaction: The vial is securely capped and heated (e.g., at 60-80 °C) for a specific period

(e.g., 30-60 minutes) to ensure complete derivatization.

Analysis: After cooling to room temperature, an aliquot of the derivatized sample is directly

injected into the GC-MS for analysis.[5]

Visualizing Workflows and Pathways
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To better illustrate the processes involving Heptamethyldisilazane, the following diagrams

have been generated using Graphviz.
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General workflow for the silylation of an alcohol using Heptamethyldisilazane.
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Logical pathway for the use of Heptamethyldisilazane in β-lactam synthesis.

Conclusion
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Heptamethyldisilazane (CAS 920-68-3) is a valuable reagent for researchers and scientists,

particularly in the fields of organic synthesis and drug development. Its efficacy as a silylating

agent for the protection of various functional groups, coupled with the ease of removal of its

byproduct, makes it an attractive choice for complex synthetic pathways. Its application in the

synthesis of pharmaceutical intermediates, such as β-lactams, highlights its importance in

medicinal chemistry. Furthermore, its utility as a derivatizing agent in GC-MS extends its

applicability to analytical sciences. A thorough understanding of its properties and reaction

protocols, as outlined in this guide, is essential for its safe and effective use in a research

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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